![molecular formula C16H14N2O2 B5650103 3-(3-methylphenyl)-5-(phenoxymethyl)-1,2,4-oxadiazole](/img/structure/B5650103.png)
3-(3-methylphenyl)-5-(phenoxymethyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole derivatives often involves the cyclodehydration of diacylhydrazines, which can be prepared from acid chlorides and hydrazine. This method has been demonstrated to be straightforward, with mild conditions and good yields, particularly for symmetrically 2,5-disubstituted 1,3,4-oxadiazoles (Yao-dong, 2013).
Molecular Structure Analysis
The molecular structure of 1,2,4-oxadiazole derivatives has been characterized using various spectroscopic techniques, including IR, NMR, and X-ray diffraction. These compounds exhibit interesting spectral properties, such as solvatochromism, which is the change in color with the solvent polarity, indicating a strong interaction between the molecular structure and the solvent environment (Kakanejadifard et al., 2014).
Chemical Reactions and Properties
1,2,4-Oxadiazoles undergo a variety of chemical reactions, reflecting their versatile chemical properties. For instance, they can participate in reactions to form thiazoles, demonstrating their reactivity and potential for generating diverse chemical structures (Paepke et al., 2009).
Physical Properties Analysis
The physical properties of 1,2,4-oxadiazoles, such as melting points and solubility, are influenced by their molecular structure. For example, the introduction of alkoxy groups can significantly alter these properties, affecting their solubility and phase behavior (Zhu et al., 2009).
Chemical Properties Analysis
The chemical properties of 1,2,4-oxadiazoles are characterized by their luminescence and electrochemical behaviors. These compounds exhibit high quantum yields in both polar and nonpolar solvents, making them interesting for applications in materials science. The presence of substituents, such as hydroxyphenyl groups, can further modulate their luminescent properties, as seen in the high quantum yield of certain 1,3,4-oxadiazole derivatives (Mikhailov et al., 2020).
properties
IUPAC Name |
3-(3-methylphenyl)-5-(phenoxymethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2/c1-12-6-5-7-13(10-12)16-17-15(20-18-16)11-19-14-8-3-2-4-9-14/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGSYGYNXUIYPQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.